N-(2-fluorophenyl)-2-(5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C19H16FN5O4/c1-29-12-8-6-11(7-9-12)25-18(27)16-17(19(25)28)24(23-22-16)10-15(26)21-14-5-3-2-4-13(14)20/h2-9,16-17H,10H2,1H3,(H,21,26)
• InChI Key: WLOOFXUGHHELPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H16FN5O4
• Molecular Weight: 397.4 g/mol

Description

N-(2-fluorophenyl)-2-(5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide is a useful research compound. Its molecular formula is C19H16FN5O4 and its molecular weight is 397.366. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research on related compounds, such as modifications of acetamide derivatives, has shown potential in anticancer effects. For instance, the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide as a PI3K inhibitor demonstrates remarkable anticancer effects with low toxicity, suggesting that similar modifications in acetamide compounds could serve as potent inhibitors and effective anticancer agents (Wang et al., 2015).

Radioligand Imaging

Compounds within this chemical family have also been explored for their use in radioligand imaging, particularly for targeting the translocator protein (18 kDa). A study on [18F]PBR111, a selective radioligand, indicates the utility of these compounds in positron emission tomography (PET) imaging, which could suggest applications for N-(2-fluorophenyl)-2-(5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide in diagnostic imaging or research (Dollé et al., 2008).

Antioxidant and Anticancer Activity

Another related area of research highlights the synthesis of novel derivatives with antioxidant and anticancer activity. A study on 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives indicates that certain compounds show significant activity against cancer cell lines, suggesting that compounds with similar structures might also possess useful biological activities (Tumosienė et al., 2020).

Molecular Docking and Inhibitory Activity

Research involving triazole-based compounds has demonstrated their potential as inhibitors against various biological targets. For example, a series of novel 1,2,4-triazole based compounds showed inhibitory activity against tyrosinase, an enzyme involved in melanin production. Such studies suggest the potential for designing new drugs based on these molecular frameworks to target specific biological pathways (Hassan et al., 2022).